Cas no 866009-23-6 (5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline)
5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline Chemical and Physical Properties
Names and Identifiers
-
- MS-2847
- SR-01000310073
- 5-fluoro-4-[(4-fluorophenyl)methoxy]quinazoline
- AKOS005109982
- 866009-23-6
- SR-01000310073-1
- 5-fluoro-4-[(4-fluorobenzyl)oxy]quinazoline
- Quinazoline, 5-fluoro-4-[(4-fluorophenyl)methoxy]-
- 5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline
-
- Inchi: 1S/C15H10F2N2O/c16-11-6-4-10(5-7-11)8-20-15-14-12(17)2-1-3-13(14)18-9-19-15/h1-7,9H,8H2
- InChI Key: XSOLSTMCDHIXCP-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2=C1C(=NC=N2)OCC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 272.07611927g/mol
- Monoisotopic Mass: 272.07611927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35Ų
Experimental Properties
- Density: 1.340±0.06 g/cm3(Predicted)
- Boiling Point: 411.0±35.0 °C(Predicted)
- pka: 3.48±0.43(Predicted)
5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620835-1mg |
5-Fluoro-4-((4-fluorobenzyl)oxy)quinazoline |
866009-23-6 | 98% | 1mg |
¥473.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620835-2mg |
5-Fluoro-4-((4-fluorobenzyl)oxy)quinazoline |
866009-23-6 | 98% | 2mg |
¥578.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620835-5mg |
5-Fluoro-4-((4-fluorobenzyl)oxy)quinazoline |
866009-23-6 | 98% | 5mg |
¥537.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620835-10mg |
5-Fluoro-4-((4-fluorobenzyl)oxy)quinazoline |
866009-23-6 | 98% | 10mg |
¥934.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620835-20mg |
5-Fluoro-4-((4-fluorobenzyl)oxy)quinazoline |
866009-23-6 | 98% | 20mg |
¥1365.00 | 2024-04-28 |
5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline
5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline: A Comprehensive Overview
5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline, also known by its CAS number 866009-23-6, is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a quinazoline core with specific substituents: a fluorine atom at the 5-position and a (4-fluorophenyl)methoxy group at the 4-position. These substituents play a crucial role in determining the compound's physicochemical properties and biological activity.
The synthesis of 5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. The incorporation of fluorine atoms, particularly at the 5-position, has been shown to enhance the compound's stability and bioavailability. Additionally, the (4-fluorophenyl)methoxy group at the 4-position contributes to the compound's ability to interact with various biological targets, such as kinases and other enzymes.
Recent studies have highlighted the potential of 5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline as a promising candidate for anti-cancer drug development. Preclinical experiments have demonstrated its ability to inhibit key signaling pathways involved in cancer cell proliferation and survival. For instance, research published in 2023 revealed that this compound exhibits potent inhibitory activity against several oncogenic kinases, including those associated with resistance to conventional chemotherapy. These findings underscore its potential as a targeted therapy for various types of cancers.
Beyond its pharmacological applications, 5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline has also been explored for its role in other therapeutic areas. For example, studies have shown that it may possess anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Furthermore, its unique chemical structure allows for further modification, enabling researchers to explore its versatility in different biological systems.
In terms of chemical stability, 5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline demonstrates remarkable resilience under various experimental conditions. This stability is attributed to the electron-withdrawing effects of the fluorine atoms and the methoxy group, which help to delocalize electron density across the molecule. Such properties are advantageous for both laboratory studies and potential large-scale production processes.
The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches have complemented experimental findings, paving the way for more efficient drug design strategies.
In conclusion, 5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline, CAS number 866009-23-, represents a cutting-edge chemical entity with immense potential in pharmaceutical research. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool in the quest for novel therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.
866009-23-6 (5-Fluoro-4-[(4-fluorophenyl)methoxy]quinazoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)